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Compound of Interest

Compound Name: 5-(Azido-PEG4)-pent-2-yn-1-Ol

Cat. No.: B13720951 Get Quote

An In-depth Technical Guide to 5-(Azido-PEG4)-pent-2-yn-1-Ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material properties, safety information,

and handling protocols for 5-(Azido-PEG4)-pent-2-yn-1-Ol, a bifunctional linker molecule

increasingly utilized in bioconjugation, drug delivery, and materials science.

Chemical and Physical Properties
5-(Azido-PEG4)-pent-2-yn-1-Ol is a polyethylene glycol (PEG) linker featuring a terminal azide

group and a hydroxyl group.[1][2] The hydrophilic PEG spacer enhances solubility in aqueous

solutions.[1][2][3] Its chemical structure allows for versatile applications, primarily through "click

chemistry" reactions. The azide functional group can readily participate in copper-catalyzed or

strain-promoted cycloaddition reactions with alkynes, while the hydroxyl group offers a site for

further chemical modification.[1][2][3][4]
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Property Value Source(s)

Molecular Formula C13H23N3O5 [1]

Molecular Weight 301.3 g/mol [1][4]

CAS Number 2468714-96-5 [1]

Purity ≥98% [1][5]

Appearance (Not explicitly stated)

Solubility Soluble in aqueous media [1][2][3]

Material Safety Data Sheet (MSDS) Summary
A specific, official Material Safety Data Sheet for 5-(Azido-PEG4)-pent-2-yn-1-Ol is not readily

available from commercial suppliers.[1] Therefore, the following safety information is compiled

from data for structurally similar compounds and general knowledge of the functional groups

present (azides, alkynes, and alcohols).

Hazard Identification
While some similar PEGylated azide compounds are not classified as hazardous, the

toxicological properties of 5-(Azido-PEG4)-pent-2-yn-1-Ol have not been fully investigated.[6]

[7] Organic azides should be handled with caution as they can be potentially explosive,

especially when heated or in the presence of certain metals. The alkyne group also presents a

reactivity hazard.

Potential Hazards:

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause irritation to the skin, eyes, and respiratory tract.[8]

Organic azides can be explosive. Avoid heat, sparks, and open flames.[6][7][8]

First-Aid Measures
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In case of skin contact: Immediately wash the affected area with plenty of soap and water.[6]

[7][8] If irritation persists, seek medical attention.[7][8]

In case of eye contact: Rinse cautiously with water for several minutes.[6][7][8] Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention if

irritation persists.[6][7][8]

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[6][7][8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6][7][8]

Handling and Storage
Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[7][9] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[6][7][8][9] Avoid breathing dust, vapor, mist, or gas.[6][9] Wash

hands thoroughly after handling.[6][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][9] The

recommended storage temperature is -20°C.[1][7] Keep away from heat, sparks, open

flames, and incompatible materials such as strong oxidizing agents and acids.[6][7][8]

Fire-Fighting Measures
Suitable extinguishing media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[6][9]

Specific hazards: Containers may explode when heated.[6] Hazardous combustion products

may include carbon monoxide, carbon dioxide, and nitrogen oxides.[6]

Protective equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6][7][9]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

[6][7][8] Do not allow the chemical to enter drains or the environment.[6][9]
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Experimental Protocols and Applications
The primary application of 5-(Azido-PEG4)-pent-2-yn-1-Ol is in bioconjugation via "click

chemistry."[1][3][4] The azide group reacts efficiently with terminal or strained alkynes to form a

stable triazole linkage.[1][4] This reaction is widely used for attaching this linker to proteins,

peptides, oligonucleotides, and other biomolecules for applications in drug delivery, antibody-

drug conjugates (ADCs), and surface modification.[5][10]

Generalized Protocol for Copper(I)-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
This protocol provides a general workflow for conjugating 5-(Azido-PEG4)-pent-2-yn-1-Ol to
an alkyne-modified biomolecule.

Caption: Generalized workflow for a CuAAC "click chemistry" reaction.

Signaling Pathway Modification
The versatility of 5-(Azido-PEG4)-pent-2-yn-1-Ol allows for its use in probing and modifying

biological pathways. For instance, it can be used to attach fluorescent dyes or other reporter

molecules to proteins or peptides involved in a specific signaling cascade, enabling their

visualization and tracking.
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Caption: Conceptual diagram of signaling pathway component labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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